Cas no 958650-96-9 (5-Isobutylthiophene-2-sulfonylchloride)

• Product Name: 5-Isobutylthiophene-2-sulfonylchloride
• CAS No: 958650-96-9
• MF: C₈H₁₁ClO₂S₂
• MW: 238.754739046097
• MDL: MFCD11112101
• CID: 69692
• PubChem ID: 53401185
• Update Time: 2025-09-25

5-Isobutylthiophene-2-sulfonylchloride Chemical and Physical Properties

Names and Identifiers

• 5-Isobutylthiophene-2-sulfonyl chloride
• 5-(2-Methylpropyl)-2-thiophenesulfonyl chloride
• 5-(2-methylpropyl)thiophene-2-sulfonyl chloride
• AKOS006333706
• SCHEMBL956744
• A845485
• DTXSID10694838
• 5-Isobutylthiophene-2-sulfonylchloride
• EN300-276148
• 958650-96-9

• MDL： MFCD11112101
• Inchi： 1S/C8H11ClO2S2/c1-6(2)5-7-3-4-8(12-7)13(9,10)11/h3-4,6H,5H2,1-2H3
• InChI Key： LPMKYOIOSMZHLB-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(CC(C)C)S1)(=O)=O

Computed Properties

• Exact Mass: 237.98900
• Monoisotopic Mass: 237.9888996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.313
• PSA: 70.76000
• LogP: 3.95490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes